Cas no 2034205-28-0 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide
• CAS No: 2034205-28-0
• MF: C₁₆H₁₇NO₃
• MW: 271.3111
• CID: 5346267
• Update Time: 2025-07-18

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methyl-
• N-(isochroman-3-ylmethyl)-N-methylfuran-2-carboxamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-N-methylfuran-2-carboxamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide

• Inchi： 1S/C16H17NO3/c1-17(16(18)15-7-4-8-19-15)10-14-9-12-5-2-3-6-13(12)11-20-14/h2-8,14H,9-11H2,1H3
• InChI Key： NRLVPLHLOPNYMD-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N(C(C1=C([H])C([H])=C([H])O1)=O)C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 2.2
• Topological Polar Surface Area: 42.7

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide

Comprehensive Overview of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide (CAS No. 2034205-28-0)

The compound N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide, identified by its CAS No. 2034205-28-0, represents a fascinating area of research in medicinal chemistry and drug discovery. This molecule combines a 3,4-dihydro-1H-2-benzopyran scaffold with a furan-2-carboxamide moiety, creating a unique structure that has garnered attention for its potential applications. Researchers are particularly interested in its pharmacological properties, including its interactions with biological targets and its potential as a lead compound in therapeutic development.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide. These compounds are often explored for their bioactive potential, particularly in areas such as central nervous system (CNS) disorders, inflammation, and metabolic diseases. The furan ring and benzopyran core in this molecule are known to contribute to its lipophilicity and binding affinity, making it a subject of study in structure-activity relationship (SAR) analyses.

One of the most searched questions regarding this compound revolves around its synthetic route and optimization strategies. Chemists often inquire about the key intermediates required for its preparation, such as 3,4-dihydro-1H-2-benzopyran-3-carbaldehyde and N-methylfuran-2-carboxamide. The CAS No. 2034205-28-0 is frequently referenced in patent literature, highlighting its potential in proprietary formulations. Additionally, discussions about its solubility, stability, and crystallinity are common among researchers aiming to develop it into a viable drug candidate.

Another trending topic tied to this compound is its potential role in targeted drug delivery. With the rise of precision medicine, molecules like N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide are being evaluated for their ability to interact with specific receptors or enzymes. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are often employed to predict its behavior in biological systems. These approaches align with the growing demand for AI-driven drug discovery, a hot topic in pharmaceutical research.

The benzopyran moiety in this compound is particularly noteworthy, as it is a common feature in many natural products and pharmaceuticals. This structural element is associated with diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. When combined with the furan-2-carboxamide group, the molecule exhibits enhanced hydrogen-bonding capacity, which could improve its drug-likeness and oral bioavailability. Such characteristics make it a promising candidate for further preclinical studies.

From a green chemistry perspective, the synthesis of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide has also attracted attention. Researchers are exploring catalyst-free reactions, microwave-assisted synthesis, and solvent-free conditions to improve the atom economy and reduce environmental impact. These efforts resonate with the broader push toward sustainable pharmaceutical manufacturing, a priority for many industries today.

In summary, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-N-methylfuran-2-carboxamide (CAS No. 2034205-28-0) is a compound of significant interest due to its structural complexity and potential therapeutic applications. Its study intersects with cutting-edge topics like computational drug design, sustainable synthesis, and targeted therapies, making it a relevant subject for both academic and industrial research. As investigations continue, this molecule may pave the way for novel treatments in areas of unmet medical need.